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Compound of Interest

Compound Name: Hydroxy-PEG8-acid sodium salt

Cat. No.: B13721481

Get Quote

Executive Summary & Scientific Context
Hydroxy-PEG8-acid sodium salt is a high-value, heterobifunctional crosslinker commonly

used in the synthesis of PROTACs (Proteolysis Targeting Chimeras) and Antibody-Drug

Conjugates (ADCs). Its chemical structure consists of a hydrophilic polyethylene glycol (PEG)

spacer terminated by a hydroxyl group and a carboxylate sodium salt.

While generally classified as low-toxicity and biocompatible, the disposal of this compound

requires strict adherence to laboratory chemical waste protocols. Improper disposal into

municipal sewage systems is a violation of EPA regulations (specifically regarding Chemical

Oxygen Demand limits) and compromises the integrity of research environments.

Core Directive: Treat all synthetic PEG derivatives as Chemical Waste, regardless of their non-

hazardous GHS classification. Do not dispose of in regular trash or down laboratory drains.

Hazard Identification & Safety Assessment
Before initiating disposal, verify the material state.[1] This compound is typically a white to off-

white hygroscopic solid.
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Parameter Specification Operational Implication

GHS Classification

Not a hazardous substance

(OSHA HCS 29 CFR

1910.1200)

Standard PPE is sufficient; no

special respiratory containment

required unless generating

dust.

Solubility
High (Water, DMSO, DMF,

Methanol)

Dictates the waste stream

(Aqueous vs. Organic).

Reactivity Low; Avoid strong oxidizers
Compatible with most standard

waste streams.

Physical Hazard Slip Hazard

PEG residues become

extremely slippery when wet.

Clean spills immediately.

Personal Protective Equipment (PPE) Matrix
Gloves: Nitrile (0.11 mm minimum thickness).

Eye Protection: ANSI Z87.1 Safety Glasses with side shields.

Body: Standard laboratory coat (buttoned).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Powder)
Use this protocol for expired reagent, spill cleanup residues, or contaminated weighing boats.

Containment: Transfer the solid material into a wide-mouth high-density polyethylene

(HDPE) jar.

Labeling: Apply a hazardous waste label. Even if non-hazardous, mark as "Non-Regulated

Chemical Waste."

Constituents: "Hydroxy-PEG8-acid sodium salt, 99%."

Segregation: Do not mix with "P-listed" (acutely toxic) solids.
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Disposal: Seal the container and place it in the designated solid waste accumulation area.

Protocol B: Aqueous Waste (Reaction Byproducts)
Use this protocol if the compound is dissolved in water, PBS, or buffers.

Solvent Assessment: Determine the organic solvent content.[2]

Pure Aqueous: If the solution is >90% water.

Mixed Solvent: If the solution contains >10% organic solvents (e.g., Acetonitrile/Methanol

from HPLC), proceed to Protocol C.

pH Check (Self-Validating Step):

Dip a pH strip into the waste solution.

Requirement: pH must be between 5 and 9.[3]

Action: If outside this range, neutralize carefully before adding to the central aqueous

waste carboy to prevent heat generation or off-gassing.

Transfer: Pour into the Blue-Label Aqueous Waste carboy.

Protocol C: Organic Waste (Mother Liquors/Purification)
Use this protocol if the compound is dissolved in DMSO, DMF, DCM, or Methanol.

Halogen Check:

Non-Halogenated: (Methanol, DMSO, DMF, Acetone). Use the Black/White Label carboy.

Halogenated: (DCM, Chloroform). Use the Red/Green Label carboy.

Chelation Note: PEG derivatives can chelate metal ions. If your reaction involved heavy

metals (Pd, Cu), ensure this waste is segregated into a "Heavy Metal Contaminated" stream

to prevent interference with downstream waste incineration.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.reddit.com/r/labrats/comments/1agegx3/aqueous_vs_organic_waste/
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13721481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Decision Logic (Disposal Tree)
The following diagram illustrates the decision-making process for segregating Hydroxy-PEG8-
acid sodium salt waste.
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Waste Material:
Hydroxy-PEG8-acid Na+

Physical State?

Solid / Powder Liquid Solution

Solid Chemical Waste Bin
(Do NOT Trash)

Containerize

Primary Solvent?

Water / Buffer Organic Solvent

Organic Content > 10%? Contains Halogens?
(DCM, Chloroform)

Aqueous Waste Carboy
(Check pH 5-9)

No (<10%)

Non-Halogenated Waste
(DMSO, DMF, MeOH)

Yes (>10%) No

Halogenated Waste
(DCM)

Yes

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of PEG-derivative chemical waste streams.
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Emergency Procedures (Spill Response)
In the event of a spill, the primary operational hazard is the slip risk. PEG derivatives form a

lubricant-like layer when hydrated.

Isolate: Mark the area immediately.[3] Do not walk through the spill.

Dry Clean: If the material is solid, sweep it up dry using a dustpan and brush. Avoid adding

water initially.

Wet Clean: If the material is already liquid or after dry sweeping:

Cover with an inert absorbent (vermiculite or absorbent pads).

Wash the area with a detergent solution (soap and water) rather than pure water to break

down the lubricity.

Rinse thoroughly.[4][5][6]

Disposal: Place all absorbent materials into the Solid Chemical Waste bin (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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